Cas no 1000340-22-6 (3-Amino-6-methyl-5-nitro-7-azaindole)
1000340-22-6 structure
Product Name:3-Amino-6-methyl-5-nitro-7-azaindole
CAS No:1000340-22-6
MF:C8H8N4O2
MW:192.17472076416
MDL:MFCD29078990
CID:844753
Update Time:2025-04-19
3-Amino-6-methyl-5-nitro-7-azaindole Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-6-methyl-5-nitro-7-azaindole
- 6-Methyl-5-nitro-1H-pyrrolo[2,3-b]pyridin-3-amine
-
- MDL: MFCD29078990
- Inchi: 1S/C8H8N4O2/c1-4-7(12(13)14)2-5-6(9)3-10-8(5)11-4/h2-3H,9H2,1H3,(H,10,11)
- InChI Key: ZTTVWMZUDPJIRK-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C([N+]([O-])=O)C(C)=N2)C(N)=C1
Computed Properties
- Exact Mass: 192.064726g/mol
- Monoisotopic Mass: 192.064726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 192.17g/mol
- XLogP3: 0.9
- Topological Polar Surface Area: 101Ų
3-Amino-6-methyl-5-nitro-7-azaindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0992784-5g |
5-nitro-1H-pyrrolo[2,3-b]pyridin-3-amine |
1000340-22-6 | 95% | 5g |
$3000 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0992784-5g |
5-nitro-1H-pyrrolo[2,3-b]pyridin-3-amine |
1000340-22-6 | 95% | 5g |
$3000 | 2025-02-22 | |
| eNovation Chemicals LLC | Y0992784-5g |
5-nitro-1H-pyrrolo[2,3-b]pyridin-3-amine |
1000340-22-6 | 95% | 5g |
$3000 | 2025-02-24 |
3-Amino-6-methyl-5-nitro-7-azaindole Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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